Cas no 148960-39-8 (1H-Inden-1-amine,5-fluoro-2,3-dihydro-, (-)-)

• Product Name: 1H-Inden-1-amine,5-fluoro-2,3-dihydro-, (-)-
• CAS No: 148960-39-8
• MF: C₉H₁₀FN
• MW: 151.180805683136
• CID: 100341
• PubChem ID: 16666328
• Update Time: 2025-04-18

1H-Inden-1-amine,5-fluoro-2,3-dihydro-, (-)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine,5-fluoro-2,3-dihydro-, (-)-
• 1H-Inden-1-amine,5-fluoro-2,3-dihydro-,(-)-(9CI)
• AB29097
• 1-amino-5-fluoro-indane
• 148960-33-2
• 148960-39-8
• AB38284
• (5-Fluoro-2,3-dihydro-1H-inden)-1-amine
• EN300-58767
• AS-78232
• 5-FLUORO-INDAN-1-YLAMINE
• (-)-5-Fluoro-2,3-dihydro-1H-inden-1-amine
• Y11814
• SCHEMBL354134
• MFCD07373914
• A852415
• FT-0742501
• DTXSID90586580
• 5-fluoro-1-aminoindan
• 5-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
• 1H-Inden-1-amine, 5-fluoro-2,3-dihydro-
• POTIEZMRLKEJOZ-UHFFFAOYSA-N
• (5-Fluoro-indan-1-yl)amine
• AM761
• rac-5-fluoro-indan-1-ylamine
• (1S)-1-Amino-5-fluoroindane
• 1H-INDEN-1-AMINE, 5-FLUORO-2,3-DIHYDRO
• AKOS000204996
• SB75993
• (rs)-5-fluoro-indane-1-ylamine
• AB01004596-01
• 1H-INDEN-1-AMINE, 5-FLUORO-2,3-DIHYDRO-, (-)-
• AKOS016042424
• AB29094

• Inchi： 1S/C9H10FN/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9H,1,4,11H2
• InChI Key： POTIEZMRLKEJOZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCC2N

Computed Properties

• Exact Mass: 151.079727485g/mol
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų